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Abstract
Isoaminile is a centrally acting antitussive agent with a complex pharmacological profile.

Structurally similar to methadone, it exhibits additional anticholinergic properties, acting as an

antagonist at both muscarinic and nicotinic receptors.[1][2][3] This dual mechanism of action

contributes to its clinical effects and distinguishes it from other antitussive agents. This

document provides a comprehensive overview of the available pharmacological data on

isoaminile, including its mechanism of action, and known qualitative effects. Due to the limited

availability of public domain data, quantitative metrics for receptor affinity, pharmacokinetics,

and detailed in-vivo efficacy are not extensively detailed. This guide aims to consolidate the

existing knowledge and identify areas where further research is required.

Chemical and Physical Properties
Property Value Source

IUPAC Name
4-(dimethylamino)-2-isopropyl-

2-phenylpentanenitrile
Wikipedia

Molecular Formula C₁₆H₂₄N₂ PubChem

Molar Mass 244.382 g·mol⁻¹ Wikipedia

CAS Number 77-51-0 PubChem

Synonyms Peracon, Dimyril, Isoaminil DrugBank, PubChem
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Pharmacodynamics: Mechanism of Action
Isoaminile's primary pharmacological effect is the suppression of the cough reflex, which is

mediated centrally. In addition to this primary effect, isoaminile demonstrates significant

anticholinergic activity.

Antitussive Effect
The precise central mechanism for isoaminile's antitussive action is not fully elucidated in the

available literature. However, it is categorized as a centrally acting cough suppressant.[2][4]

Anticholinergic Effects
Isoaminile acts as an antagonist at both muscarinic and nicotinic subtypes of cholinergic

receptors. This has been demonstrated in classic pharmacological preparations.

Muscarinic Receptor Antagonism: Isoaminile inhibits the effects of muscarinic receptor

agonists. This action is responsible for the atropine-like side effects associated with the drug.

Nicotinic Receptor Antagonism: The drug also demonstrates antagonism at ganglionic

nicotinic receptors.

The following diagram illustrates the generalized signaling pathways affected by isoaminile's

anticholinergic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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